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The following table synthesizes experimental data on the sublethal effects of tetraniliprole and comparable

insecticides on various insect pests.

Insecticide
(Class)

Target
Pest

Key Sublethal
Effects

Experimental
Concentrations

Reference

| Tetraniliprole (Diamide) | Tuta absoluta (Tomato Pinworm) | F0 Generation: Prolonged larval/pupal

duration, reduced longevity/fecundity. F1/F2 Generations (LC10): Hormesis—accelerated development,

increased fecundity & population growth. F1/F2 (LC30): Continued negative effects, delayed development

[1]. | LC10: 0.010 mg/L LC30: 0.020 mg/L | [1] | | Tetraniliprole (Diamide) | Tuta absoluta (Resistant

Strain) | F0 Generation: Prolonged larval duration, reduced pupal weight. F1 Generation: Prolonged egg

stage. Significant impact on population parameters (r, λ, R0) in resistant strain [2]. | LC10 & LC30 (Strain-

specific) | [2] | | Chlorantraniliprole (Diamide) | Spodoptera frugiperda (Fall Armyworm) | Reduced

larval/pupal duration, decreased pupal weight, shortened adult longevity in offspring. Minimal induction of

detoxification enzymes [3] [4]. | LC50: 1.29 mg/L | [3] [4] | | Chlorantraniliprole, Cyantraniliprole,

Spinosad (Various) | Seedcorn Maggot (in Snap Bean) | Cyantraniliprole and spinosad seed treatments

performed as well as or occasionally better than the neonicotinoid standard (thiamethoxam) [5]. | Field

application rates | [5] | | Deltamethrin, Alpha-Cypermethrin (Pyrethroid) | R. dominica, T. castaneum

(Stored Product Pests) | Significant reduction in movement (77-99%) after exposure to insecticide netting, a
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sublethal effect that persisted over time [6] [7]. | 0.4% (w/w) deltamethrin; 0.34% alpha-cypermethrin netting

| [6] [7] |

Experimental Protocols for Key Studies

To ensure reproducibility, here are the detailed methodologies from the cited research on tetraniliprole.

Toxicity Bioassay (Leaf-Dip Method) [1] [2]

Insect: Third-instar larvae of Tuta absoluta.
Insecticide Preparation: A stock solution of technical grade tetraniliprole (95% purity) in

acetone was serially diluted in distilled water with 0.05% Triton X-100 to create a range of
concentrations.

Exposure: Fresh tomato leaves were dipped in each concentration for 15 seconds, air-dried,
and placed in Petri dishes. Larvae were then transferred onto the treated leaves.

Data Recording: Mortality was assessed 48 hours after exposure. Larvae that did not respond
to a gentle probe were considered dead. The LC10, LC30, and LC50 values were calculated

from this data.

Assessment of Sublethal and Transgenerational Effects [1]

Treatment: Surviving larvae from the LC10 and LC30 groups in the F0 generation were

individually reared on untreated tomato leaves.
Life Table Construction: Development, survival, and reproduction were monitored daily for the

directly exposed (F0) generation and their progeny (F1 and F2) using an age-stage, two-sex life
table approach.

Gene Expression Analysis: RT-qPCR was used to analyze the expression of genes related to
reproduction (e.g., Vitellogenin - Vg), development, and detoxification (e.g., Cytochrome P450

genes) across the three generations.

Mechanisms and Workflow of Sublethal Effect
Research

The research into sublethal effects, particularly for tetraniliprole, follows a logical pathway from initial

exposure to population-level consequences, which can be visualized in the following diagram.
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A key finding for tetraniliprole is the induction of hormesis at low sublethal concentrations (LC10), where

the offspring (F1/F2) of exposed pests show enhanced reproduction and population growth [1]. This is a

critical consideration for resistance management, as it can inadvertently lead to population resurgence.
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Furthermore, resistance to tetraniliprole in Tuta absoluta has been linked to the overexpression of specific

Cytochrome P450 genes (e.g., CYP405D1, CYP6AB269) [8].

Key Insights for Researchers

Hormesis Risk: Tetraniliprole demonstrates a potential for stimulatory sublethal effects (hormesis)
in subsequent generations, which is a significant distinction from other insecticides like

chlorantraniliprole, where such effects were not reported in the available studies [1] [3].
Resistance Link: Sublethal exposure can drive resistance development. Research confirms that

overexpression of P450 detoxification genes plays a key role in tetraniliprole resistance [8].
Comparative Efficacy: In field studies, other diamides like cyantraniliprole and insecticides like

spinosad can be viable alternatives to older chemicals, but their performance is crop and pest-specific
[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sublethal Effects Comparison of Tetraniliprole and Other

Insecticides]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b869996#tetraniliprole-sublethal-effects-comparison-other-

insecticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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